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Compound Name: TRK-380

Cat. No.: B1191862 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

TRK-380 is a novel, potent, and selective pan-tropomyosin receptor kinase (pan-Trk) inhibitor

targeting TrkA, TrkB, and TrkC. Dysregulation of the Trk signaling pathway, often through NTRK

gene fusions, is a key driver in various adult and pediatric solid tumors.[1] The development of

TRK-380 as a targeted therapy requires robust and reliable analytical methods for its

quantification in biological matrices. This document provides detailed protocols for the

quantification of TRK-380 in human plasma using High-Performance Liquid Chromatography

with UV detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry

(LC-MS/MS), supporting pharmacokinetic, toxicokinetic, and clinical studies.

Signaling Pathway
Tropomyosin receptor kinases (Trks) are a family of receptor tyrosine kinases that are activated

by neurotrophins.[2] This activation leads to receptor dimerization and autophosphorylation,

initiating downstream signaling cascades such as the Ras/MAPK and PI3K/AKT pathways,

which are crucial for cell survival, proliferation, and differentiation.[3][4][5] TRK-380 inhibits the

kinase activity of Trk receptors, thereby blocking these downstream signals in cancer cells with

aberrant Trk activation.
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Start:
Human Plasma Sample (50 µL)

Add 200 µL IS in
Acetonitrile

Vortex
(5 min)

Centrifuge
(12,000 x g, 10 min)

Transfer Supernatant
(150 µL)

Inject 5 µL into
LC-MS/MS

End:
Data Acquisition
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Start: Need to Quantify TRK-380

Expected Concentration
< 200 ng/mL?

Use LC-MS/MS Method
(High Sensitivity)

Yes

Use HPLC-UV Method
(Sufficient for High Conc.)

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1191862?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

